Cas no 178752-81-3 (L-Proline,2-(3-buten-1-yl)-)

• Product Name: L-Proline,2-(3-buten-1-yl)-
• CAS No: 178752-81-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 112973
• PubChem ID: 10583258
• Update Time: 2025-04-18

L-Proline,2-(3-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• L-Proline,2-(3-buten-1-yl)-
• L-Proline,2-(3-butenyl)-(9CI)
• 2-(3-buten-1-yl)-L-Proline
• L-Proline, 2-(3-butenyl)- (9CI)
• L-Proline, 2-(3-buten-1-yl)-
• (2S)-2-but-3-enylpyrrolidine-2-carboxylic acid
• SCHEMBL14265250
• 178752-81-3

• Inchi： 1S/C9H15NO2/c1-2-3-5-9(8(11)12)6-4-7-10-9/h2,10H,1,3-7H2,(H,11,12)/t9-/m0/s1
• InChI Key： OFHNEECFOQNBAB-VIFPVBQESA-N
• SMILES： OC([C@]1(CCC=C)CCCN1)=O

Computed Properties

• Exact Mass: 169.11035
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33